Cas no 207110-41-6 (1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-
• CAS No: 207110-41-6
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 3902633
• PubChem ID: 54163842
• Update Time: 2025-04-22

1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-
• 1-(3-bromo-4-methoxyphenyl)-2,5-dimethyl-1H-Pyrrole
• DA-08372
• 207110-41-6
• SCHEMBL8387974
• 1-(3-Bromo-4-methoxyphenyl)-2,5-dimethylpyrrole
• OQGWMJIPIZUXOP-UHFFFAOYSA-N
• AKOS014850427

• Inchi： 1S/C13H14BrNO/c1-9-4-5-10(2)15(9)11-6-7-13(16-3)12(14)8-11/h4-8H,1-3H3
• InChI Key： OQGWMJIPIZUXOP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C(Br)=C2)C(C)=CC=C1C

Computed Properties

• Exact Mass: 279.02588Da
• Monoisotopic Mass: 279.02588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 14.2Ų